2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole

• Molecular Formula: C17H16Cl2N2O2S
• Molecular Weight: 383.3 g/mol
• IUPAC Name: 2-benzyl-1-(4,5-dichloro-2-methylphenyl)sulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C17H16Cl2N2O2S/c1-12-9-14(18)15(19)11-16(12)24(22,23)21-8-7-20-17(21)10-13-5-3-2-4-6-13/h2-6,9,11H,7-8,10H2,1H3
• InChI Key: USEGESZKDHWQQG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1S(=O)(=O)N2CCN=C2CC3=CC=CC=C3)Cl)Cl

Description

2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole, also known as Compound A, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of the enzyme glycogen synthase kinase 3 beta (GSK3β), which plays a key role in many cellular processes, including cell differentiation, proliferation, and survival.

Mechanism of Action

2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A is a potent inhibitor of GSK3β, which is a key regulator of many cellular processes. GSK3β is involved in the regulation of glycogen metabolism, gene expression, and cell cycle progression. By inhibiting GSK3β, 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A can modulate these cellular processes and potentially have therapeutic effects.
Biochemical and Physiological Effects:
2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A can inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A has neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A is its potent inhibitory effect on GSK3β. This makes it a valuable tool for studying the role of GSK3β in various cellular processes. However, one limitation of 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A is its relatively low solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for research on 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A. One area of interest is the development of more potent and selective GSK3β inhibitors based on the structure of 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A. Another potential direction is the investigation of the therapeutic potential of 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A in the treatment of other neurological disorders, such as Parkinson's disease and schizophrenia. Finally, the use of 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A in combination with other drugs or therapies could also be explored as a potential treatment strategy.

Synthesis Methods

2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The first step involves the reaction of 2-benzyl-4,5-dihydro-1H-imidazole with p-toluenesulfonyl chloride to form 2-benzyl-4,5-dihydro-1H-imidazole-1-sulfonyl chloride. This compound is then reacted with 4,5-dichloro-2-methylphenol in the presence of a base to form the final product, 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole.

Scientific Research Applications

2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, neuroprotective, and anti-cancer effects. In particular, the inhibition of GSK3β by 2-benzyl-1-[(4,5-dichloro-2-methylphenyl)sulfonyl]-4,5-dihydro-1H-imidazole A has been shown to have therapeutic potential in the treatment of Alzheimer's disease, bipolar disorder, and other neurological disorders.